Cas no 57169-99-0 (Potassium, (1-phenyl-2-propenyl)-)
57169-99-0 structure
Product Name:Potassium, (1-phenyl-2-propenyl)-
CAS No:57169-99-0
MF:C9H9K
MW:156.266063451767
CID:346302
PubChem ID:71444296
Update Time:2025-04-19
Potassium, (1-phenyl-2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Potassium, (1-phenyl-2-propenyl)-
- potassium,prop-2-enylbenzene
- 57169-99-0
- DTXSID70853085
- Potassium 1-phenylprop-2-en-1-ide
-
- Inchi: 1S/C9H9.K/c1-2-6-9-7-4-3-5-8-9;/h2-8H,1H2;/q-1;+1
- InChI Key: XYEUXRITNXUEEX-UHFFFAOYSA-N
- SMILES: [K+].C1(C=CC=CC=1)[CH-]C=C
Computed Properties
- Exact Mass: 156.03417
- Monoisotopic Mass: 156.03413177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 82.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Potassium, (1-phenyl-2-propenyl)- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
57169-99-0 (Potassium, (1-phenyl-2-propenyl)-) Related Products
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